5-(furan-2-yl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H15N3O3S/c23-19(16-10-18(25-21-16)17-5-3-8-24-17)22(11-14-6-9-26-13-14)12-15-4-1-2-7-20-15/h1-10,13H,11-12H2
• InChI Key: HTZPPWWBRGORPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN(CC2=CSC=C2)C(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

5-(furan-2-yl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H15N3O3S and its molecular weight is 365.41. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Agents

5-(furan-2-yl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide and its analogs have been studied for their antiprotozoal properties. For instance, compounds structurally related to this molecule have demonstrated strong DNA affinities and shown significant in vitro and in vivo activities against protozoan parasites like Trypanosoma brucei rhodesiense and Plasmodium falciparum, which are responsible for diseases like sleeping sickness and malaria respectively. Such compounds have shown potential as antiprotozoal agents, particularly for diseases that have limited treatment options (Ismail et al., 2004).

Antimicrobial Activity

Chemical derivatives of 5-(furan-2-yl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide have been evaluated for their antimicrobial properties. For example, compounds with similar structures have shown antimicrobial activity against a range of gram-negative and gram-positive bacteria, as well as fungi. Such studies highlight the potential of these compounds in developing new antimicrobial agents (Hamed et al., 2020).

Synthesis and Reactivity

The synthesis and reactivity of compounds containing the furan-2-yl group, akin to the chemical , have been extensively studied. These studies provide insights into the chemical properties and potential applications of these compounds in various fields, including pharmaceuticals and materials science. Understanding their synthesis and reactivity is crucial for exploring their full potential in scientific research (Aleksandrov et al., 2019).

Potential in Cancer Research

Some derivatives of 5-(furan-2-yl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide have shown promising results in cancer research. These compounds have been studied for their cytotoxic properties against various cancer cell lines, suggesting potential applications in developing novel anticancer agents (Zaki et al., 2018).

Antioxidant Properties

Research has also been conducted on the antioxidant properties of similar compounds, highlighting their potential as antioxidant agents. Such properties are crucial in various medical and industrial applications, where oxidative stress plays a significant role (Prabakaran et al., 2021).